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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and

compatibility of Disperbyk 160, a high molecular weight wetting and dispersing additive, in

various organic solvents and resin systems. This document is intended to assist researchers,

scientists, and professionals in the formulation of solvent-borne coatings and other advanced

materials.

Introduction to Disperbyk 160
Disperbyk 160 is a solution of a high molecular weight block copolymer with pigment affinic

groups, designed to stabilize pigments in solvent-borne systems.[1][2] Its primary function is to

prevent the re-flocculation of pigment particles through steric hindrance, thereby ensuring

stable color strength and hue in paints and pigment concentrates. The additive works by

improving pigment wetting, which can reduce the time required for the grinding process, and

enhances gloss and leveling of the final coating. Furthermore, it helps to reduce the viscosity of

the millbase, allowing for higher pigment loading.

Physicochemical Properties
A summary of the typical physical and chemical properties of Disperbyk 160 is presented in

the table below. These values are typical and should not be interpreted as specifications.
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Property Value Unit

Composition
Solution of a high molecular

weight block copolymer
-

Solvent(s) Xylene / Butyl acetate (6/1) -

Non-volatile matter 29 %

Amine value 12 mg KOH/g

Density (20 °C) 0.95 g/ml

Flash point 25 °C

Solubility in Organic Solvents
Disperbyk 160 is supplied in a mixture of xylene and butyl acetate, indicating its inherent

solubility in these aromatic and ester solvents. As a wetting and dispersing agent for solvent-

borne systems, it is designed to be compatible with a wide range of organic solvents commonly

used in the coatings industry. While specific quantitative solubility data (e.g., g/100mL) in a

broad spectrum of solvents is not publicly available from the manufacturer, its performance in

various solvent-borne formulations suggests good solubility in common coating solvents.

Qualitative Solubility Observations:
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Solvent Class Representative Solvents Expected Solubility

Aromatic Hydrocarbons
Xylene, Toluene, Aromatic

Naphtha
High

Esters
Butyl acetate, Ethyl acetate,

Methoxypropyl acetate
High

Ketones
Methyl ethyl ketone (MEK),

Methyl isobutyl ketone (MIBK)
Good

Glycol Ethers
Ethylene glycol monobutyl

ether (Butyl CELLOSOLVE™)
Moderate to Good

Alcohols Isobutanol, n-Butanol Moderate

Aliphatic Hydrocarbons Mineral Spirits, Heptane Low to Moderate

Compatibility with Resin Systems
Disperbyk 160 is known for its broad compatibility with a variety of resin systems used in

solvent-borne coatings. This compatibility is crucial for the stability and performance of the final

coating formulation.

General Compatibility Overview:
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Resin System Compatibility Notes

Acrylic Resins Good

Widely used in acrylic-based

automotive and industrial

coatings.

Polyurethane Resins Good
Suitable for two-component

polyurethane systems.

Epoxy Resins Good
Can be used in epoxy-based

primers and industrial coatings.

Alkyd Resins Good
Compatible with long and

medium oil alkyds.

Polyester Resins Good
Effective in polyester-based

coil and industrial coatings.

Experimental Protocols
The following sections outline generalized experimental methodologies for determining the

solubility and compatibility of Disperbyk 160.

Protocol for Determining Solubility
This protocol describes a qualitative method for assessing the solubility of Disperbyk 160 in a

given organic solvent.
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Solubility Test Workflow

1. Prepare Solvent

2. Add Disperbyk 160

  10 mL of test solvent in a clear vial

3. Agitate Mixture

 Add 1 mL of Disperbyk 160

4. Observe Clarity

 Vortex or shake for 2 minutes

5. Document Results

 Check for haze, precipitation, or clarity

Click to download full resolution via product page

Caption: Workflow for qualitative solubility assessment.

Methodology:

Preparation: Dispense 10 mL of the test organic solvent into a clear, sealed glass vial.

Addition of Additive: Add 1 mL of Disperbyk 160 to the solvent in the vial.
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Agitation: Securely cap the vial and agitate the mixture vigorously using a vortex mixer or by

shaking for 2 minutes at room temperature.

Observation: Allow the mixture to stand for at least one hour and observe the clarity of the

solution against a dark and light background.

Assessment:

Soluble: The solution remains clear and free of any haze, precipitation, or phase

separation.

Partially Soluble: The solution appears hazy or opalescent.

Insoluble: The additive forms distinct droplets, a separate layer, or a precipitate.

Protocol for Determining Resin Compatibility
This protocol provides a method for evaluating the compatibility of Disperbyk 160 with a

specific resin solution. Incompatibility can manifest as haziness, turbidity, or phase separation.

[3]
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Resin Compatibility Test Workflow

1. Prepare Resin Solution

2. Add Disperbyk 160

 90 parts resin solution

3. Mix Thoroughly

 10 parts Disperbyk 160

4. Visual Inspection

 Stir until uniform

5. Record Observations

 Observe for clarity, haze, or separation

Click to download full resolution via product page

Caption: Workflow for assessing resin compatibility.

Methodology:

Preparation of Resin Solution: Prepare a solution of the test resin in a suitable solvent at a

concentration typically used in your formulations (e.g., 50% solids).

Mixing: In a clear glass container, combine 90 parts by weight of the resin solution with 10

parts by weight of Disperbyk 160.
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Homogenization: Thoroughly mix the components with a stirrer until the mixture is uniform.

Observation: Allow the mixture to stand for 24 hours at room temperature. Visually inspect

the mixture for any signs of incompatibility, such as:

Haze or cloudiness

Precipitation or sediment

Phase separation into layers

Evaluation:

Compatible: The mixture remains clear and homogeneous.

Incompatible: The mixture exhibits haze, precipitation, or phase separation.

Signaling Pathways and Logical Relationships
The function of Disperbyk 160 is based on the principle of steric stabilization, which is a critical

mechanism in pigment dispersion.

Mechanism of Steric Stabilization

Pigment Agglomerate Wetting & Mechanical Energy Primary Pigment Particles Disperbyk 160 Adsorption Steric Hindrance Stable Dispersion

Click to download full resolution via product page

Caption: Mechanism of action for Disperbyk 160.

The process begins with the wetting of pigment agglomerates and the application of

mechanical energy to break them down into primary particles. The pigment affinic groups of the

Disperbyk 160 polymer then adsorb onto the surface of these primary particles. The polymeric

chains extend into the surrounding solvent, creating a steric barrier that prevents the particles

from approaching each other and re-agglomerating, thus leading to a stable dispersion.
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Conclusion
Disperbyk 160 is a versatile wetting and dispersing additive with broad solubility in common

organic solvents used in the coatings industry and good compatibility with a wide range of resin

systems. The experimental protocols provided in this guide offer a framework for formulators to

assess its suitability in their specific systems. Understanding the mechanism of steric

stabilization is key to leveraging the full potential of Disperbyk 160 in achieving optimal

pigment dispersion and coating performance. For specific quantitative data, it is recommended

to contact the manufacturer directly or conduct in-house testing based on the provided

methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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